Cas no 1936011-84-5 (1lambda6-thia-7-azaspiro3.5nonane-1,1-dione)

• Product Name: 1lambda6-thia-7-azaspiro3.5nonane-1,1-dione
• CAS No: 1936011-84-5
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• MDL: MFCD29042897
• CID: 5104623
• PubChem ID: 124248824
• Update Time: 2025-11-02

1lambda6-thia-7-azaspiro3.5nonane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1-thia-7-azaspiro[3.5]nonane 1,1-dioxide hydrochloride
• 1lambda6-thia-7-azaspiro3.5nonane-1,1-dione

• MDL： MFCD29042897
• Inchi： 1S/C7H13NO2S.ClH/c9-11(10)6-3-7(11)1-4-8-5-2-7;/h8H,1-6H2;1H
• InChI Key： LEYYFFDMKXEPOW-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2(CCNCC2)CC1.[H]Cl

Additional information on 1lambda6-thia-7-azaspiro3.5nonane-1,1-dione

Exploring the Unique Properties and Applications of 1lambda6-thia-7-azaspiro[3.5]nonane-1,1-dione (CAS No. 1936011-84-5)

In the ever-evolving field of organic chemistry, 1lambda6-thia-7-azaspiro[3.5]nonane-1,1-dione (CAS No. 1936011-84-5) has emerged as a compound of significant interest. This spirocyclic structure, characterized by its unique thia-azaspiro framework, offers a fascinating blend of stability and reactivity, making it a valuable candidate for various applications. Researchers and industry professionals are increasingly drawn to this compound due to its potential in drug discovery, material science, and other cutting-edge fields.

The molecular architecture of 1lambda6-thia-7-azaspiro[3.5]nonane-1,1-dione features a spiro[3.5]nonane core, which is a bicyclic system that combines a five-membered and a six-membered ring. The incorporation of a thia (sulfur) and aza (nitrogen) heteroatom within this framework enhances its electronic properties, allowing for diverse chemical modifications. The presence of the dione functional group further adds to its versatility, enabling participation in various organic reactions.

One of the most compelling aspects of CAS No. 1936011-84-5 is its potential in pharmaceutical research. The spirocyclic motif is a common feature in many bioactive molecules, and the addition of sulfur and nitrogen atoms can significantly influence the compound's interaction with biological targets. Recent studies have explored its role as a building block for novel heterocyclic compounds, which are often pivotal in the development of new therapeutic agents.

Beyond pharmaceuticals, 1lambda6-thia-7-azaspiro[3.5]nonane-1,1-dione has garnered attention in material science. Its rigid spiro structure contributes to thermal stability, while the heteroatoms provide opportunities for functionalization. These properties make it a promising candidate for advanced polymers, coatings, and other high-performance materials. Researchers are particularly interested in its potential to enhance the durability and functionality of these materials.

The synthesis of 1lambda6-thia-7-azaspiro[3.5]nonane-1,1-dione involves sophisticated organic transformations, often requiring precise control over reaction conditions. Modern synthetic routes emphasize efficiency and sustainability, aligning with the growing demand for green chemistry practices. Innovations in catalysis and solvent systems have further streamlined its production, making it more accessible for industrial applications.

In the context of current trends, the compound's relevance to AI-driven drug discovery cannot be overlooked. With the rise of machine learning in chemistry, CAS No. 1936011-84-5 has been featured in computational studies aimed at predicting novel drug candidates. Its unique structure serves as a valuable template for generating virtual libraries of bioactive molecules, accelerating the pace of innovation in the field.

Another area of interest is the compound's role in agrochemical research. The thia-azaspiro framework has shown promise in the design of new pesticides and herbicides, offering improved efficacy and environmental safety. As the agricultural sector seeks sustainable solutions, compounds like 1lambda6-thia-7-azaspiro[3.5]nonane-1,1-dione are becoming increasingly important.

From a commercial perspective, the demand for 1lambda6-thia-7-azaspiro[3.5]nonane-1,1-dione is on the rise. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the needs of research institutions and industries alike. Its niche applications and growing relevance ensure a steady market presence, with potential for further growth as new uses are discovered.

For researchers and professionals seeking detailed information on CAS No. 1936011-84-5, it is essential to consult reliable sources and databases. The compound's spectroscopic data, synthetic protocols, and safety profiles are critical for its successful application. Collaborative efforts between academia and industry are also vital to unlocking its full potential.

In conclusion, 1lambda6-thia-7-azaspiro[3.5]nonane-1,1-dione represents a fascinating intersection of chemistry, innovation, and practicality. Its unique structure and multifaceted applications make it a compound worth watching in the coming years. As research continues to uncover new possibilities, this spirocyclic molecule is poised to play a pivotal role in advancing science and technology.